Cas no 118540-25-3 (1,3-Propanediamine,N3-(4,6-diphenyl-3-pyridazinyl)-N1,N1-dimethyl-)

• Product Name: 1,3-Propanediamine,N3-(4,6-diphenyl-3-pyridazinyl)-N1,N1-dimethyl-
• CAS No: 118540-25-3
• MF: C₂₁H₂₄N₄
• MW: 332.442064285278
• CID: 142274
• PubChem ID: 6410857
• Update Time: 2025-04-19

1,3-Propanediamine,N3-(4,6-diphenyl-3-pyridazinyl)-N1,N1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N3-(4,6-diphenyl-3-pyridazinyl)-N1,N1-dimethyl-
• N-(4,6-diphenylpyridazin-3-yl)-N',N'-dimethylpropane-1,3-diamine
• 1,3-Propanediamine, N'-(4,6-diphenyl-3-pyridazinyl)-N,N-dimethyl-
• N-(3-(Dimethylamino)propyl)-4,6-diphenyl-3-pyridazinamine
• 3-Pyridazinamine, N-(3-(dimethylamino)propyl)-4,6-diphenyl-
• DTXSID70152166
• 118540-25-3

• Inchi： 1S/C21H24N4/c1-25(2)15-9-14-22-21-19(17-10-5-3-6-11-17)16-20(23-24-21)18-12-7-4-8-13-18/h3-8,10-13,16H,9,14-15H2,1-2H3,(H,22,24)
• InChI Key： KUWXYYYWTUKUNX-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCNC1=C(C=C(C2C=CC=CC=2)N=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 332.20032
• Monoisotopic Mass: 332.200097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41

Experimental Properties

• Density: 1.111
• Boiling Point: 552.5°C at 760 mmHg
• Flash Point: 287.9°C
• Refractive Index: 1.608
• PSA: 41.05